Cas no 959123-24-1 ((1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid)

• Product Name: (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid
• CAS No: 959123-24-1
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 1986011
• PubChem ID: 66738627
• Update Time: 2025-10-18

(1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic acid
• (1S,2S)-2-(4-BROMOBENZOYL)CYCLOPENTANECARBOXYLIC ACID
• (1S,2S)-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid (ACI)
• SCHEMBL596330
• CS-M0084
• CS-14168
• DTXSID70735675
• AKOS027307783
• DB-246752
• (1S,2S)-2-(4-bromobenzoyl)cyclopentanecarboxylicacid
• D77363
• 959123-24-1
• TRANS-2-(4-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid

• Inchi： 1S/C13H13BrO3/c14-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)13(16)17/h4-7,10-11H,1-3H2,(H,16,17)/t10-,11-/m0/s1
• InChI Key： BVTWSRUFFHBCHO-QWRGUYRKSA-N
• SMILES： C(C1C=CC(Br)=CC=1)([C@H]1CCC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 296.00481g/mol
• Monoisotopic Mass: 296.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid

Recent Advances in the Study of (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid (CAS: 959123-24-1)

The compound (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid (CAS: 959123-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral cyclopentane derivative, characterized by a bromobenzoyl moiety and a carboxylic acid functional group, has been explored for its unique structural properties and biological activities. Recent studies have focused on its synthesis, pharmacological profiling, and mechanistic insights, positioning it as a promising candidate for further investigation.

One of the key advancements in the synthesis of (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid involves the optimization of asymmetric catalytic methods to achieve high enantiomeric purity. Researchers have reported improved yields and selectivity using palladium-catalyzed cross-coupling reactions and chiral auxiliaries. These methodological refinements are critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, the compound's stability under physiological conditions has been evaluated, revealing favorable pharmacokinetic properties that support its potential as a drug lead.

Pharmacological studies have identified (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid as a modulator of specific enzymatic pathways, particularly those involving inflammatory mediators and oxidative stress responses. In vitro assays demonstrate its inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting anti-inflammatory and antioxidant properties. These findings are corroborated by in vivo models where the compound exhibited efficacy in reducing inflammation and tissue damage in rodent models of arthritis and colitis. The dual inhibition of COX-2 and 5-LOX is particularly noteworthy, as it may offer advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in terms of reduced gastrointestinal side effects.

Further mechanistic investigations have elucidated the compound's interactions at the molecular level. X-ray crystallography and molecular docking studies reveal that (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid binds to the active sites of target enzymes with high affinity, disrupting their catalytic activity. The bromobenzoyl group appears to play a critical role in these interactions, forming hydrophobic contacts and halogen bonds with key amino acid residues. These insights are invaluable for structure-activity relationship (SAR) studies aimed at designing derivatives with enhanced potency and selectivity.

In addition to its anti-inflammatory potential, recent research has explored the compound's applicability in oncology. Preliminary data indicate that (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid can induce apoptosis in certain cancer cell lines, possibly through the modulation of pro-apoptotic signaling pathways. While these findings are promising, further studies are needed to validate its efficacy and safety in more complex tumor models and to identify potential synergies with existing chemotherapeutic agents.

Despite these advancements, challenges remain in the development of (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through systematic optimization and rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the translation of these discoveries into clinical applications.

In conclusion, (1s,2s)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic Acid (CAS: 959123-24-1) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features, combined with promising pharmacological activities, make it a compelling subject for ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacokinetic profile, and exploring its mechanisms of action in greater detail. The continued investigation of this compound may yield novel insights and therapeutic options for a range of diseases, from chronic inflammation to cancer.